Cas no 831243-01-7 (Phenol, 2,4-dimethyl-6-[[(pentafluorophenyl)imino]phenylmethyl]-)

• Product name: Phenol, 2,4-dimethyl-6-[[(pentafluorophenyl)imino]phenylmethyl]-
• CAS No: 831243-01-7
• MF: C₂₁H₁₄F₅NO
• MW: 391.333982944489
• CID: 677284
• PubChem ID: 135509891

Phenol, 2,4-dimethyl-6-[[(pentafluorophenyl)imino]phenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dimethyl-6-[[(pentafluorophenyl)imino]phenylmethyl]-
• 2,4-dimethyl-6-[(2,3,4,5,6-pentafluoroanilino)-phenylmethylidene]cyclohexa-2,4-dien-1-one
• SCHEMBL4586728
• 2,4-Dimethyl-6-[(pentafluoroanilino)(phenyl)methylidene]cyclohexa-2,4-dien-1-one
• 831243-01-7
• DTXSID70657929
• SCHEMBL4586724

• Inchi： InChI=1S/C21H14F5NO/c1-10-8-11(2)21(28)13(9-10)19(12-6-4-3-5-7-12)27-20-17(25)15(23)14(22)16(24)18(20)26/h3-9,28H,1-2H3
• InChI Key： GKFJJCMRUUOYKQ-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=C1)C(=NC2=C(C(=C(C(=C2F)F)F)F)F)C3=CC=CC=C3)O)C

Computed Properties

• Exact Mass: 391.09955488g/mol
• Monoisotopic Mass: 391.09955488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 32.6Ų